1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione

• Molecular Formula: C20H12O2
• Molecular Weight: 284.3 g/mol
• IUPAC Name: pentacyclo[11.5.2.03,8.010,19.016,20]icosa-1(19),3,5,7,10,12,16(20),17-octaene-2,9-dione
• InChI: InChI=1S/C20H12O2/c21-19-13-3-1-2-4-14(13)20(22)16-10-8-12-6-5-11-7-9-15(19)18(16)17(11)12/h1-4,7-10H,5-6H2
• InChI Key: WDESSQVVWRMLNA-UHFFFAOYSA-N
• SMILES: C1CC2=CC=C3C4=C(C=CC1=C24)C(=O)C5=CC=CC=C5C3=O

Description

1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione, also known as pleiadene, is a naturally occurring compound that has gained attention due to its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione is not yet fully understood. However, it has been suggested that its biological activities may be due to its ability to interact with various cellular signaling pathways, including those involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Pleiadene has been found to exhibit various biochemical and physiological effects, including the ability to reduce inflammation, scavenge free radicals, and inhibit cancer cell growth. These effects make it a promising candidate for further investigation in the fields of medicine and pharmacology.

Advantages and Limitations for Lab Experiments

One advantage of using 1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione in lab experiments is its ability to exhibit multiple biological activities, making it a versatile compound for various applications. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its use in certain experiments.

Future Directions

There are several potential future directions for the investigation of 1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione. These include further studies on its mechanism of action, optimization of its use in lab experiments, and exploration of its potential applications in medicine and pharmacology. Additionally, the synthesis of analogs of 1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione may provide insights into its structure-activity relationship and lead to the development of more potent compounds.

Synthesis Methods

The synthesis of 1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione can be achieved through various methods, including chemical synthesis and extraction from natural sources. One common method of chemical synthesis involves the reaction of cyclopentadiene with maleic anhydride, followed by a series of steps to produce 1,2-Dihydrocyclopenta[cd]pleiadene-5,10-dione.

Scientific Research Applications

Pleiadene has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These properties make it a promising candidate for further investigation in the fields of medicine and pharmacology.